oxan-4-yl 3-(pyridin-2-yloxy)pyrrolidine-1-carboxylate

• IUPAC Name: oxan-4-yl 3-pyridin-2-yloxypyrrolidine-1-carboxylate
• InChI: InChI=1S/C15H20N2O4/c18-15(21-12-5-9-19-10-6-12)17-8-4-13(11-17)20-14-3-1-2-7-16-14/h1-3,7,12-13H,4-6,8-11H2
• InChI Key: RVOUNKNLUXLKGH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=CC=CC=N2)C(=O)OC3CCOCC3
• Molecular Formula: C15H20N2O4
• Molecular Weight: 292.33 g/mol
• CAS No.: 1903439-85-9

Description

Oxan-4-yl 3-(pyridin-2-yloxy)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C15H20N2O4 and its molecular weight is 292.335. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

PDE9A Inhibitor for Cognitive Disorders

Tetrahydro-2H-pyran-4-yl 3-(pyridin-2-yloxy)pyrrolidine-1-carboxylate compounds, such as PF-04447943, have been identified as selective brain penetrant PDE9A inhibitors. These compounds, discovered through parallel synthetic chemistry and structure-based drug design, have advanced into clinical trials. They demonstrate selective inhibition of PDE9A, achieved by targeting key residue differences in the catalytic site. This compound is reported to elevate central cGMP levels in the brain and CSF of rodents and shows procognitive activity in rodent models. It also offers synaptic stabilization in an amyloid precursor protein transgenic mouse model. Clinical trials confirm its tolerability in humans and its ability to elevate cGMP in cerebral spinal fluid, making it a valuable tool for testing clinical hypotheses in diseases associated with impaired cGMP signaling or cognition (Verhoest et al., 2012).

Synthesis of Pyrano and Pyrrolo Derivatives

The synthesis of substituted pyrano and pyrrolo derivatives, such as 4-hydroxy-2,5,6,7-tetrahydro-pyrano[2,3-c]pyrrole-2,5-diones and 4-hydroxy-1,2,6,7-tetrahydro-5H-pyrrolo[3,4-b]pyridine-2,5-diones, involves the reaction of di-aryl pyrrolidine-2,4-diones with malonates. These derivatives have been synthesized and investigated for various potential applications, including their use in studying chemical structures and properties (Soliman & Kappe, 1982).

HMG-CoA Reductase Inhibitors

Compounds like tetrahydro-4-hydroxy-6-[2-(1H-pyrrol-1-yl)ethyl]-2H-pyran-2-one have been prepared and tested for their ability to inhibit HMG-CoA reductase, a key enzyme in cholesterol biosynthesis. Structural modifications in these compounds, such as substituents at the pyrrole ring, have shown to substantially increase inhibitory potency. Such compounds offer potential avenues for therapeutic intervention in conditions related to cholesterol metabolism (Roth et al., 1991).

Enantiomeric Separation in Chromatography

Enantiomeric separation of D- and L-serine using high-performance liquid chromatography has been achieved using derivatives of tetrahydro-2H-pyran, such as (2R)-2,5-dioxopyrrolidin-1-yl-2,5,7,8-tetramethyl-6-(tetrahydro-2H-pyran-2-yloxy)chroman-2-carboxylate. This method demonstrates the utility of these compounds in analytical chemistry, particularly in separating and analyzing chiral compounds (Yamashita et al., 2009).